Cas no 750586-04-0 (BENZOIC ACID, 3-AMINO-6-BROMO-2-CHLORO-, METHYL ESTER)
750586-04-0 structure
Product Name:BENZOIC ACID, 3-AMINO-6-BROMO-2-CHLORO-, METHYL ESTER
CAS No:750586-04-0
MF:C8H7BrClNO2
MW:264.503680467606
CID:3392050
PubChem ID:69909296
Update Time:2025-04-21
BENZOIC ACID, 3-AMINO-6-BROMO-2-CHLORO-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- BENZOIC ACID, 3-AMINO-6-BROMO-2-CHLORO-, METHYL ESTER
- DTXSID201280928
- methyl 3-amino-6-bromo-2-chlorobenzoate
- 750586-04-0
- SCHEMBL6828169
-
- Inchi: 1S/C8H7BrClNO2/c1-13-8(12)6-4(9)2-3-5(11)7(6)10/h2-3H,11H2,1H3
- InChI Key: RZIHSJFFBVTAKW-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1C(=O)OC)Cl)N
Computed Properties
- Exact Mass: 262.93487Da
- Monoisotopic Mass: 262.93487Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.3Ų
BENZOIC ACID, 3-AMINO-6-BROMO-2-CHLORO-, METHYL ESTER Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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